Cas no 1704532-75-1 (1'-(1H-indole-2-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one)

• Product Name: 1'-(1H-indole-2-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one
• CAS No: 1704532-75-1
• MF: C₂₁H₁₈N₂O₃
• MW: 346.379225254059
• CID: 5367287
• Update Time: 2025-06-09

1'-(1H-indole-2-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one Chemical and Physical Properties

Names and Identifiers

• 1'-(1H-indole-2-carbonyl)spiro[2-benzofuran-3,3'-piperidine]-1-one
• 1'-(1H-indole-2-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one

• Inchi： 1S/C21H18N2O3/c24-19(18-12-14-6-1-4-9-17(14)22-18)23-11-5-10-21(13-23)16-8-3-2-7-15(16)20(25)26-21/h1-4,6-9,12,22H,5,10-11,13H2
• InChI Key： UMOBCAACLHCLGT-UHFFFAOYSA-N
• SMILES： O1C2(CCCN(C(C3=CC4=C(N3)C=CC=C4)=O)C2)C2=CC=CC=C2C1=O

Additional information on 1'-(1H-indole-2-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one

Exploring the Potential of 1'-(1H-Indole-2-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one (CAS No. 1704532-75-1) in Modern Research

The compound 1'-(1H-indole-2-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one (CAS No. 1704532-75-1) has garnered significant attention in the field of medicinal chemistry and drug discovery due to its unique structural features and potential therapeutic applications. This spirocyclic compound combines an indole moiety with a benzofuran core, linked through a piperidine ring, creating a versatile scaffold for further chemical modifications. Researchers are particularly interested in its role as a small molecule inhibitor or modulator in various biological pathways.

In recent years, the demand for novel heterocyclic compounds like 1'-(1H-indole-2-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one has surged, driven by the need for innovative treatments in areas such as neurodegenerative diseases, oncology, and inflammatory disorders. Its spirocyclic architecture is known to enhance binding affinity and selectivity, making it a promising candidate for targeted drug design. The compound's CAS No. 1704532-75-1 is frequently searched in academic and industrial databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the most intriguing aspects of this compound is its potential interaction with G-protein-coupled receptors (GPCRs) and kinase enzymes, which are critical targets in modern pharmacology. The indole-2-carbonyl group, in particular, is a common pharmacophore found in many FDA-approved drugs, suggesting that 1'-(1H-indole-2-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one could be optimized for improved bioavailability and metabolic stability. Researchers are also exploring its potential as a central nervous system (CNS) agent, given its ability to cross the blood-brain barrier (BBB).

The synthesis of 1'-(1H-indole-2-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one involves multi-step organic reactions, including cyclization and carbonyl insertion strategies. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity. Its molecular weight and logP value are often discussed in the context of drug-likeness, aligning with Lipinski's Rule of Five for oral bioavailability.

From an SEO perspective, keywords like "spirocyclic indole derivatives," "benzofuran-piperidine hybrids," and "CAS 1704532-75-1 applications" are frequently queried by scientists and pharmaceutical professionals. The compound's potential in precision medicine and personalized therapeutics aligns with current trends in AI-driven drug discovery, where computational models predict its efficacy against specific biomarkers. As the scientific community continues to unravel its mechanisms, 1'-(1H-indole-2-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one remains a compelling subject for future research and development.